Cas no 893790-44-8 (4-butyl-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 4-butyl-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 893790-44-8
• MF: C₁₈H₁₉FN₂O₂S₂
• MW: 378.484065294266
• CID: 5439404
• PubChem ID: 9153913
• Update Time: 2023-11-21

4-butyl-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 4-butyl-3-[[(4-fluorophenyl)methyl]thio]-, 1,1-dioxide
• 893790-44-8
• 4-BUTYL-3-[(4-FLUOROBENZYL)SULFANYL]-4H-1,2,4-BENZOTHIADIAZINE 1,1-DIOXIDE
• F3167-0660
• AKOS002080407
• 4-butyl-3-[(4-fluorobenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 4-butyl-3-[(4-fluorophenyl)methylsulfanyl]-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• 4-butyl-3-((4-fluorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 4-butyl-3-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• 4-butyl-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C18H19FN2O2S2/c1-2-3-12-21-16-6-4-5-7-17(16)25(22,23)20-18(21)24-13-14-8-10-15(19)11-9-14/h4-11H,2-3,12-13H2,1H3
• InChI Key： SAXUMLMCNMLYEJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC1C=CC(=CC=1)F)CCCC)(=O)=O

Computed Properties

• Exact Mass: 378.08719836g/mol
• Monoisotopic Mass: 378.08719836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.7±52.0 °C(Predicted)
• pka: -3.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides